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GC কলামের কর্মক্ষমতা তুলনা: এস্টার পৃ থকীকরণের জন্য একটি নির্দেশিকা
গ্যাস ক্রোমাটোগ্রাফি (GC) ব্যবহার করে এস্টার যৌগ পৃ থকীকরণে সঠিক কলাম নির্বাচন করা অত্যন্ত গুরুত্বপূর্ণ। গবেষক, বিজ্ঞানী এবং
ওষুধ প্রস্তুতকারী পেশাদারদের জন্য এই নির্দেশিকাটি বিভিন্ন GC কলামের কর্মক্ষমতার একটি তুলনামূলক বিশ্লেষণ প্রদান করে। এখানে
পরীক্ষামূলক ডেটা এবং বিস্তারিত পদ্ধতিসহ বিভিন্ন বিকল্পের বস্তুনিষ্ঠ তুলনা করা হয়েছে।

এস্টার, বিশেষ করে ফ্যাটি অ্যাসিড মিথাইল এস্টার (FAMEs) পৃ থকীকরণের জন্য সবচেয়ে গুরুত্বপূর্ণ বিষয় হলো কলামের স্টেশনারি
ফেজের পোলারিটি। নন-পোলার কলামগুলি মূলত স্ফুটনাঙ্কের উপর ভিত্তি করে যৌগগুলিকে পৃ থক করে, যা বিভিন্ন গঠনের কিন্তু একই
রকম স্ফুটনাঙ্কের এস্টারগুলির সহ-নির্গমনের (co-elution) কারণ হতে পারে। [২] অন্যদিকে, পোলার কলামগুলি কার্বন সংখ্যা এবং
অসম্পৃক্ততার মাত্রার উপর ভিত্তি করে পৃ থকীকরণ করে, যা জটিল মিশ্রণের জন্য অত্যন্ত কার্যকর। [২]

বিভিন্ন GC কলামের কর্মক্ষমতার তুলনা
এস্টার পৃ থকীকরণের জন্য ব্যবহৃত কিছু সাধারণ GC কলামের কর্মক্ষমতা নিচে সারণি আকারে তুলে ধরা হলো। এই ডেটা বিভিন্ন গবেষণা
এবং অ্যাপ্লিকেশন নোট থেকে সংগৃ হীত হয়েছে।

সারণি ১: FAME বিশ্লেষণের জন্য বিভিন্ন GC কলামের কর্মক্ষমতা তুলনা
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কলামের নাম স্টেশনারি ফেজ পোলারিটি মূল কর্ম ক্ষমতা বৈশিষ্ট্ য সাধারণ অ্ যাপ্লিকেশন

DB-Wax / HP-

INNOWax

পলিথিন গ্লাইকল
(PEG)

পোলার

কার্বন সংখ্যা এবং
অসম্পৃক্ততার মাত্রা
অনুযায়ী FAMEs-এর
ভালো পৃ থকীকরণ। [৩]

পলিআনস্যাচুরেটেড
FAMEs-এর জন্য
তীক্ষ্ণ এবং সুষম পিক
প্রদান করে। [৩] তবে,
cis-trans আইসোমার
পৃ থক করতে পারে না।
[১]

সাধারণ FAME

প্রোফাইলিং, সামুদ্রিক
তেল এবং মাংসের নমুনার
বিশ্লেষণ। [৫]

DB-23
সায়ানোপ্রোপাইল
সিলিকন

মাঝারি পোলার

জটিল FAME মিশ্রণের
জন্য চমৎকার পৃ থকীকরণ
এবং কিছু পরিমাণে cis-

trans আইসোমার পৃ থক
করতে সক্ষম। [১]

জটিল FAME মিশ্রণ,
যেখানে cis-trans

আইসোমারের আংশিক
পৃ থকীকরণ প্রয়োজন।
[১]

HP-88 / CP-Sil

88

উচ্চ পোলার
সায়ানোপ্রোপাইল
সিলিকন

উচ্চ পোলার

cis-trans

আইসোমারের বিস্তারিত
পৃ থকীকরণের জন্য
সেরা। [১, ৫] বিভিন্ন
cis এবং trans-

আইসোমারের মধ্যে
চমৎকার পৃ থকীকরণ
প্রদান করে। [১] তবে,
উচ্চ আণবিক ভরের
ফ্যাটি অ্যাসিড পৃ থক
করা কঠিন হতে পারে।
[১]

ট্রান্স-ফ্যাট বিশ্লেষণ,
জটিল cis-trans

আইসোমার মিশ্রণের
বিস্তারিত বিশ্লেষণ।
[৫]

DB-FastFAME মাঝারি কন্টেন্ট
সায়ানোপ্রোপাইল ফেজ

মাঝারি পোলার জটিল FAME মিশ্রণের
দ্রুত এবং চমৎকার
পৃ থকীকরণ প্রদান করে
এবং কিছু cis/trans

পৃ থকীকরণ অর্জন করে।
[৫] একটি ৩৭-

দ্রুত FAME

বিশ্লেষণ, উচ্চ থ্রুপুট
প্রয়োজন এমন
অ্যাপ্লিকেশন। [৫]
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কম্পোনেন্ট FAME

স্ট্যান্ডার্ড মিশ্রণ মাত্র ৮
মিনিটে পৃ থক করতে
সক্ষম। [৫]

HP-5
(5%-ফেনাইল)-

মিথাইলপলিসিলোক্সেন
নন-পোলার

স্ফুটনাঙ্ক অনুযায়ী যৌগ
পৃ থক করে। কম কার্বন
পরমাণু বিশিষ্ট FAMEs

আগে নির্গত হয়। [৪]

সাধারণ উদ্দেশ্য, নন-
পোলার যৌগের
বিশ্লেষণ। [১২]

পরীক্ষামূলক প্রোটোকল
নমুনা প্রস্তুতি: লিপিড থেকে FAMEs তৈরি

তেল এবং চর্বি থেকে FAMEs তৈরির জন্য একটি সাধারণ পদ্ধতি নিচে দেওয়া হলো: [১, ২]

১. নমুনা ওজন: একটি স্ক্রু-ক্যাপ টেস্ট টিউবে প্রায় ১০০ মিলিগ্রাম লিপিড নমুনা সঠিকভাবে ওজন করুন। ২. দ্রবীভূতকরণ: নমুনায় ১০
মিলি হেপটেন যোগ করে দ্রবীভূত করুন। ৩. এস্টারিফিকেশন: মিথানলে তৈরি ২ নরমাল পটাশিয়াম হাইড্রোক্সাইডের (KOH) ১০০
মাইক্রোলিটার যোগ করুন। ৪. বিক্রিয়া: টিউবটি শক্তভাবে বন্ধ করে ৩০ সেকেন্ডের জন্য ভালোভাবে ঝাঁকান। দ্রবণটি প্রথমে ঘোলাটে
হবে এবং বিক্রিয়া শেষ হলে পরিষ্কার হয়ে যাবে। ৫. ফেজ পৃ থকীকরণ: টিউবটিকে স্থিরভাবে রেখে দিন যতক্ষণ না উপরের হেপটেন স্তর
(যেখানে FAMEs থাকে) নিচের গ্লিসারল স্তর থেকে আলাদা হয়ে যায়। ৬. নিষ্কাশন: উপরের হেপটেন স্তরটি সাবধানে একটি GC

ভায়ালে স্থানান্তর করুন বিশ্লেষণের জন্য।

গ্যাস ক্রোমাটোগ্রাফি (GC-FID) বিশ্লেষণ

বিভিন্ন কলাম ব্যবহার করে FAME বিশ্লেষণের জন্য সাধারণ GC প্যারামিটার নিচে দেওয়া হলো: [১]

সারণি ২: GC-FID বিশ্লেষণের শর্তাবলী
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প্যারামিটার DB-Wax কলামের জন্য DB-23 কলামের জন্য HP-88 কলামের জন্য

ইনলেট তাপমাত্রা ২৫০ °সে ২৫০ °সে ২৫০ °সে

ইনজেকশন ভলিউম ১ মাইক্রোলিটার ১ মাইক্রোলিটার ১ মাইক্রোলিটার

স্প্লিট অনুপাত ১/৫০ ১/৫০ ১/৫০

বাহক গ্যাস হিলিয়াম হাইড্রোজেন হাইড্রোজেন

হেড প্রেসার ২৩০ kPa (ধ্রুবক চাপ) ৫৩ kPa (ধ্রুবক চাপ) নির্দিষ্ট নয়

ওভেন তাপমাত্রা প্রোগ্রাম

৫০°সে (১ মিনিট), ২৫°সে/

মিনিট হারে ১৭৫°সে পর্যন্ত,

৪°সে/মিনিট হারে ২৩০°সে
পর্যন্ত (৫ মিনিট)

৫০°সে (১ মিনিট), ২৫°সে/

মিনিট হারে ২০০°সে পর্যন্ত,

৩°সে/মিনিট হারে ২৩০°সে
পর্যন্ত (১৮ মিনিট)

নির্দিষ্ট নয়

ডিটেক্টর তাপমাত্রা ২৮০ °সে ২৮০ °সে ২৮০ °সে

ডিটেক্টর গ্যাস
হাইড্রোজেন: ৪০ মিলি/মিনিট;
বায়ু: ৪৫০ মিলি/মিনিট; হিলিয়াম
মেক-আপ: ৩০ মিলি/মিনিট

হাইড্রোজেন: ৪০ মিলি/মিনিট;
বায়ু: ৪৫০ মিলি/মিনিট; হিলিয়াম
মেক-আপ: ৩০ মিলি/মিনিট

হাইড্রোজেন: ৪০ মিলি/মিনিট;
বায়ু: ৪৫০ মিলি/মিনিট; হিলিয়াম
মেক-আপ: ৩০ মিলি/মিনিট

যৌক্তিক সম্পর্ক এবং পরীক্ষামূলক কর্মপ্রবাহ
এস্টার পৃ থকীকরণের জন্য বিভিন্ন GC কলামের কর্মক্ষমতা তুলনার পরীক্ষামূলক কর্মপ্রবাহটি নিচে একটি ডায়াগ্রামের মাধ্যমে দেখানো
হলো।
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নমুনা প্রস্তুতি

GC বিশ্লেষণ

ডেটা বিশ্লেষণ

ফলাফল

লিপিড নমুনা (তেল/চর্বি)

এস্টারিফিকেশন (FAMEs তৈরি)

KOH/মিথানল

FAMEs নিষ্কাশন

হেপটেন

GC ইনজেকশন

বিভিন্ন কলামে পৃ থকীকরণ
(যেমন, DB-Wax, DB-23, HP-88)

FID দ্বারা শনাক্তকরণ

ক্রোমাটোগ্রাম তৈরি

পিক বিশ্লেষণ
(Resolution, Symmetry)

কর্মক্ষমতা তুলনা

তুলনামূলক প্রতিবেদন

Click to download full resolution via product page

চিত্র ১: GC কলামের কর্মক্ষমতা তুলনার জন্য পরীক্ষামূলক কর্মপ্রবাহ।
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এই নির্দেশিকাটি এস্টার পৃ থকীকরণের জন্য সঠিক GC কলাম নির্বাচনে সহায়ক হবে বলে আশা করা যায়। কলামের ধরন, নমুনার জটিলতা
এবং বিশ্লেষণের উদ্দেশ্যের উপর ভিত্তি করে চূড়ান্ত সিদ্ধান্ত নেওয়া উচিত।

To cite this document: BenchChem. [Performance comparison of different GC columns for
ester separation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679712#performance-comparison-of-different-gc-
columns-for-ester-separation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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